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Compound of Interest

Compound Name: NSC 1940-d4

Cat. No.: B12349117

Essential Safety and Handling Guide for NSC 1940-
d4

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling NSC 1940-d4, a deuterated form of dichlorobenzene. The following
information is intended for researchers, scientists, and drug development professionals to
ensure safe laboratory practices.

Personal Protective Equipment (PPE)

When handling NSC 1940-d4, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety.

Recommended Personal Protective Equipment:
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Protection Type Specification

Safety goggles with side protection or a face

Eye/Face Protection )
shield.[1][2]

Wear suitable chemical-resistant gloves tested
Hand Protection according to EN 374. Check for leak-tightness

and impermeability before use.

) ] A lab coat or other protective clothing to prevent
Skin and Body Protection ]
skin contact.[3]

) ) If dust or vapors are generated, use a
Respiratory Protection ) ] )
respiratory protective device.[3]

Safe Handling and Storage

Adherence to proper handling and storage protocols is essential to prevent accidents and
maintain the integrity of the compound.

Handling Procedures:
» Ventilation: Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]

e Avoid Contact: Avoid contact with skin, eyes, and clothing. Do not breathe dust or vapors.[1]

[4]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[1]
[3][4] Use explosion-proof electrical and lighting equipment.[1][3]

» Hygiene: Wash hands thoroughly after handling and before breaks. Keep away from food
and drink.[2][4]

Storage Conditions:
» Store in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly sealed.[3]
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o Store locked up.[1]

e Incompatible materials to avoid include strong oxidizers, alkali metals, alkaline earth metals,

nitric acid, and aluminum.[4]

Emergency and First Aid Procedures

In case of accidental exposure, immediate and appropriate first aid is critical.

Exposure Route

First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Remove contaminated
clothing. Seek medical attention if symptoms

occur.[1]

Move to fresh air. If not breathing, give artificial

Inhalation respiration. Seek medical attention if symptoms
occur.[1]
_ Do NOT induce vomiting. Seek immediate
Ingestion

medical attention.[1]

Spill and Disposal Plan

Proper containment and disposal of NSC 1940-d4 are necessary to prevent environmental

contamination and ensure laboratory safety.
Spill Containment:
* Remove all sources of ignition.[1]

o Ensure adequate ventilation.

o Wear appropriate personal protective equipment.
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o For solid spills, sweep up and shovel into a suitable container for disposal. Avoid dust
formation.[1]

 For liquid spills, absorb with an inert material (e.g., sand, diatomite, acid binders) and place
in a suitable container for disposal.[3]

» Prevent the material from entering drains or water systems.[1][4]
Disposal:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[1]

» Contaminated packaging should be treated as the product itself.

Physical and Chemical Properties

The following table summarizes key quantitative data for dichlorobenzene, the parent
compound of NSC 1940-d4.

Property Value
. ) 64 °C (147.2 °F) (for a 1,2-Dichlorobenzene-d4
Boiling Point )
standard in methanol)[3]
) 9 °C (48.2 °F) (for a 1,2-Dichlorobenzene-d4
Flash Point

standard in methanol)[3]

455 °C (851 °F) (for a 1,2-Dichlorobenzene-d4

Autoignition Temperature )
standard in methanol)[3]

Experimental Workflow for Handling NSC 1940-d4

The following diagram outlines the standard operational workflow for handling NSC 1940-d4 in
a laboratory setting, from initial preparation to final disposal.
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Caption: Workflow for safe handling of NSC 1940-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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